Cas no 1805228-73-2 (5-chloro-2-methoxy-4-(trifluoromethyl)aniline)

• Product Name: 5-chloro-2-methoxy-4-(trifluoromethyl)aniline
• CAS No: 1805228-73-2
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 6421441
• PubChem ID: 122246990
• Update Time: 2025-10-28

5-chloro-2-methoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-4-(trifluoromethyl)aniline
• 5-Chloro-2-methoxy-4-trifluoromethyl-phenylamine
• Benzenamine, 5-chloro-2-methoxy-4-(trifluoromethyl)-
• BKKXFAJNYIKDTR-UHFFFAOYSA-N
• 1805228-73-2
• AKOS032464467
• CS-0074075
• F9994-0626
• CHEMBL4975346

• Inchi： 1S/C8H7ClF3NO/c1-14-7-2-4(8(10,11)12)5(9)3-6(7)13/h2-3H,13H2,1H3
• InChI Key： BKKXFAJNYIKDTR-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(C(F)(F)F)C=C1OC

Computed Properties

• Exact Mass: 225.0168260g/mol
• Monoisotopic Mass: 225.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Boiling Point: 274.3±40.0 °C(Predicted)
• pka: 1.65±0.10(Predicted)

Additional information on 5-chloro-2-methoxy-4-(trifluoromethyl)aniline

Introduction to 5-Chloro-2-Methoxy-4-(Trifluoromethyl)aniline (CAS No. 1805228-73-2)

5-Chloro-2-methoxy-4-(trifluoromethyl)aniline, with the CAS number 1805228-73-2, is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorine atom, a methoxy group, and a trifluoromethyl group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular formula of 5-chloro-2-methoxy-4-(trifluoromethyl)aniline is C₉H₈ClF₃N₂O, and its molecular weight is approximately 240.61 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound particularly useful in various synthetic transformations and as a building block for more complex molecules.

In recent years, 5-chloro-2-methoxy-4-(trifluoromethyl)aniline has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The trifluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of drug molecules, which can improve their pharmacokinetic properties and therapeutic efficacy.

A notable example of the application of 5-chloro-2-methoxy-4-(trifluoromethyl)aniline is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the use of this compound as a key intermediate in the synthesis of compounds with potent antiviral activity against various viral pathogens, including influenza and hepatitis C viruses. The unique combination of functional groups in this molecule allows for the design of highly specific and effective antiviral drugs.

Beyond antiviral applications, 5-chloro-2-methoxy-4-(trifluoromethyl)aniline has also shown promise in the development of anticancer agents. Studies have demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The presence of the trifluoromethyl group enhances the ability of these derivatives to penetrate cell membranes and target specific cellular pathways involved in cancer progression.

In addition to its pharmaceutical applications, 5-chloro-2-methoxy-4-(trifluoromethyl)aniline has found utility in other areas of chemical research. For instance, it has been used as a starting material in the synthesis of functional materials with unique electronic properties. Research published in Advanced Materials has explored the use of this compound in the development of organic semiconductors and other advanced materials for electronic devices.

The synthesis of 5-chloro-2-methoxy-4-(trifluoromethyl)aniline typically involves several steps, including nitration, reduction, and substitution reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields while minimizing waste generation.

In conclusion, 5-chloro-2-methoxy-4-(trifluoromethyl)aniline (CAS No. 1805228-73-2) is a highly versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of advanced materials and pharmaceuticals with improved properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.